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Compound of Interest

Compound Name: Cy5.5-SE

Cat. No.: B1517145 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cy5.5-SE (Succinimidyl Ester) is a bright, far-red fluorescent dye commonly used for labeling

biomolecules containing primary amines, such as proteins, antibodies, and amine-modified

oligonucleotides. The succinimidyl ester moiety reacts with primary amines under mild basic

conditions to form a stable amide bond. Proper preparation and storage of Cy5.5-SE stock

solutions are critical for maintaining the reactivity of the dye and ensuring successful,

reproducible conjugation experiments. This document provides a detailed protocol for the

dissolution and storage of Cy5.5-SE stock solutions.

Key Data and Properties
A summary of the essential quantitative data for Cy5.5-SE is presented in the table below.
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Property Value Reference

Molecular Weight
Varies by salt form, typically

~1200 g/mol

Excitation Maximum (λex) ~675 nm [1]

Emission Maximum (λem) ~694 nm [1]

Recommended Solvent

Anhydrous Dimethyl Sulfoxide

(DMSO) or Dimethylformamide

(DMF)

Recommended Stock

Concentration
10 mg/mL or 10 mM

Storage of Solid Dye
-20°C, desiccated and

protected from light

Storage of Stock Solution

-20°C in single-use aliquots,

protected from light and

moisture

Short-term Stock Solution

Stability at -20°C
Up to 1-2 months

Long-term Stock Solution

Stability at -80°C
Up to 6 months

Experimental Protocol: Preparation of Cy5.5-SE
Stock Solution
This protocol details the steps for dissolving and storing Cy5.5-SE. The N-hydroxysuccinimide

(NHS) ester is sensitive to moisture, which can lead to hydrolysis and inactivation of the dye.

Therefore, it is crucial to use anhydrous solvents and proper handling techniques to minimize

exposure to water.

Materials:

Cy5.5-SE, solid
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Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Argon or Nitrogen gas (optional)

Procedure:

Equilibration of Dye: Before opening, allow the vial of Cy5.5-SE to warm to room

temperature for at least 20 minutes. This prevents condensation of atmospheric moisture

onto the solid dye, which can cause hydrolysis.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or DMF to the vial of

Cy5.5-SE to achieve the desired stock concentration (e.g., 10 mg/mL or 10 mM). It is

recommended to prepare the dye solution immediately before use as the reactive NHS ester

is not very stable in solution.

Dissolution: Vortex the vial briefly to ensure the dye is completely dissolved. If necessary,

gentle sonication can be used to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the dye, it is highly

recommended to aliquot the stock solution into single-use microcentrifuge tubes. The volume

of each aliquot should be appropriate for a single experiment.

Inert Gas Purge (Optional but Recommended): Before sealing the aliquots, you can purge

the headspace of each tube with an inert gas like argon or nitrogen. This displaces air and

moisture, further preserving the reactivity of the dye.

Storage: Store the aliquots at -20°C, protected from light. For longer-term storage (up to 6

months), -80°C is recommended.

Visualized Workflows and Reactions
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The following diagrams illustrate the experimental workflow for preparing the Cy5.5-SE stock

solution and the chemical reaction of the dye with a primary amine.

Workflow for Cy5.5-SE Stock Solution Preparation

Equilibrate Cy5.5-SE vial
to room temperature

Add anhydrous DMSO or DMF
to the desired concentration

Prevents condensation

Vortex or sonicate
to dissolve completely

Aliquot into single-use tubes

Store at -20°C or -80°C,
protected from light and moisture

Click to download full resolution via product page

Caption: Workflow for preparing Cy5.5-SE stock solution.
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Reaction of Cy5.5-SE with a Primary Amine

Cy5.5-SE
(Succinimidyl Ester)

Biomolecule-NH2
(e.g., Protein)

Cy5.5-Biomolecule Conjugate
(Stable Amide Bond)

pH 8.3-8.5 pH 8.3-8.5

N-hydroxysuccinimide
(Byproduct)

Click to download full resolution via product page

Caption: Reaction of Cy5.5-SE with a primary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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